(Z)-4-acetyl-N-(7-allyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6(7H)-ylidene)benzamide

• IUPAC Name: 4-acetyl-N-(7-prop-2-enyl-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-ylidene)benzamide
• InChI: InChI=1S/C20H16N2O4S/c1-3-8-22-15-9-16-17(26-11-25-16)10-18(15)27-20(22)21-19(24)14-6-4-13(5-7-14)12(2)23/h3-7,9-10H,1,8,11H2,2H3
• InChI Key: TZHWZRFLWNLUPH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=CC4=C(C=C3S2)OCO4)CC=C
• Molecular Formula: C20H16N2O4S
• Molecular Weight: 380.4 g/mol

Description

The compound “(Z)-4-acetyl-N-(7-allyl-[1,3]dioxolo[4’,5’:4,5]benzo[1,2-d]thiazol-6(7H)-ylidene)benzamide” is a complex organic molecule. It contains several functional groups, including an acetyl group, an allyl group, a dioxolo group, a benzothiazole group, and an amide group.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The benzothiazole group is electron-deficient, which could influence the compound’s reactivity. The dioxolo group is a heterocyclic component that could contribute to the compound’s stability.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For instance, the allyl group could undergo reactions typical of alkenes, such as addition reactions. The acetyl group could be involved in acylation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. The presence of multiple functional groups could influence properties such as solubility, stability, and reactivity.

Scientific Research Applications

Anticancer Properties

Design and Synthesis: Based on literature reports, a series of 1-benzo [1,3]dioxol-5-yl-indoles bearing 3-N-fused heteroaryl moieties were designed. .

Anticancer Evaluation: The synthesized compounds were tested against prostate cancer (LNCaP), pancreatic cancer (MIA PaCa-2), and acute lymphoblastic leukemia (CCRF-CEM) cell lines. Notably, compounds 3-N-benzo [1,2,5]oxadiazole 17 and 3-N-2-methylquinoline 20 exhibited significant anticancer activity, with IC50 values ranging from 328 to 644 nM against CCRF-CEM and MIA PaCa-2 cells. .

Selectivity: Importantly, these compounds demonstrated good selectivity between cancer cells and normal cells, suggesting potential therapeutic applications.

Thiazole Derivatives

Thiazole derivatives have diverse applications, including antimicrobial, antiviral, and anticancer properties. Although specific studies on the compound are limited, its thiazole moiety may contribute to its biological activity. .

[1,3]dioxolo[4’,5’:6,7]chromeno[2,3-b]pyridines

The compound’s structure contains a [1,3]dioxolo[4’,5’:6,7]chromeno[2,3-b]pyridine moiety. While research specifically on this compound is scarce, similar structures have been explored for their pharmacological properties. .

Fluorophores and Visible-Light Organophotocatalysts

The benzo[c][1,2,5]thiadiazole (BTZ) motif, present in the compound, has been studied as an electron donor–acceptor system. .

Future Directions

Future research could focus on exploring the potential applications of this compound, particularly in the field of medicine given the anticancer activity of similar compounds. Further studies could also aim to optimize the synthesis process and investigate the compound’s mechanism of action.